Cas no 61533-55-9 (2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-)
61533-55-9 structure
Product Name:2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
CAS No:61533-55-9
MF:C26H30N4O4
MW:462.540806293488
CID:475915
PubChem ID:71394881
Update Time:2025-04-19
2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-[2-[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]ethyl]-1-(2-phenylethyl)piperazine-2,6-dione
- 61533-55-9
- 4,4'-(Ethane-1,2-diyl)bis[1-(2-phenylethyl)piperazine-2,6-dione]
- DTXSID00816547
- 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
-
- Inchi: 1S/C26H30N4O4/c31-23-17-27(18-24(32)29(23)13-11-21-7-3-1-4-8-21)15-16-28-19-25(33)30(26(34)20-28)14-12-22-9-5-2-6-10-22/h1-10H,11-20H2
- InChI Key: GZXCSUGNWNJXMG-UHFFFAOYSA-N
- SMILES: O=C1CN(CC(N1CCC1C=CC=CC=1)=O)CCN1CC(N(CCC2C=CC=CC=2)C(C1)=O)=O
Computed Properties
- Exact Mass: 462.2269
- Monoisotopic Mass: 462.22670545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- PSA: 81.24
2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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